Cas no 58175-87-4 (Chloroquine)

Chloroquine structure
Chloroquine structure
Product Name:Chloroquine
CAS No:58175-87-4
MF:C18H26ClN3
MW:319.872143268585
CID:1067633
PubChem ID:444810
Update Time:2025-04-20

Chloroquine Chemical and Physical Properties

Names and Identifiers

    • Chloroquine
    • (R)-Chloroquine
    • 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, (4R)-
    • 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, (R)-
    • DTXSID401316905
    • BIDD:GT0138
    • 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, (-)-
    • (-)-N(4)-(7-chloro-4-quinolinyl)-N(1),N(1)-diethyl-1,4-pentanediamine
    • CS-0698037
    • (R)-N(4)-(7-chloro-4-quinolinyl)-N(1),N(1)-diethyl-1,4-pentanediamine
    • CHEBI:48811
    • (4R)-4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine
    • SCHEMBL134500
    • (4R)-N~4~-(7-chloroquinolin-4-yl)-N~1~,N~1~-diethylpentane-1,4-diamine
    • Chloroquine, (R)-
    • NS00096430
    • WE58C2WV1T
    • 1cet
    • CLQ
    • N4-(7-CHLORO-QUINOLIN-4-YL)-N1,N1-DIETHYL-PENTANE-1,4-DIAMINE
    • Q27104631
    • (-)-Chloroquine
    • UNII-WE58C2WV1T
    • (R)-(-)-Chloroquine
    • E80614
    • (R)-N4-(7-chloroquinolin-4-yl)-N1,N1-diethylpentane-1,4-diamine
    • HY-W614112
    • 58175-87-4
    • CHEMBL252715
    • (4R)-N(4)-(7-chloro-4-quinolinyl)-N(1),N(1)-diethyl-1,4-pentanediamine
    • (4R)-N(4)-(7-chloroquinolin-4-yl)-N(1),N(1)-diethylpentane-1,4-diamine
    • DA-74345
    • Hydroxychloroquine sulfate Impurity 23
    • Inchi: 1S/C18H26ClN3/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21)/t14-/m1/s1
    • InChI Key: WHTVZRBIWZFKQO-CQSZACIVSA-N
    • SMILES: ClC1C=CC2C(C=1)=NC=CC=2N[C@H](C)CCCN(CC)CC

Computed Properties

  • Exact Mass: 319.18178
  • Monoisotopic Mass: 319.1815255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.16

Chloroquine Security Information

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